Cas no 81404-48-0 (1,2,3-Benzotriazin-4(3H)-one, 3-butoxy-)

1,2,3-Benzotriazin-4(3H)-one, 3-butoxy- structure
81404-48-0 structure
Product Name:1,2,3-Benzotriazin-4(3H)-one, 3-butoxy-
CAS No:81404-48-0
MF:C11H13N3O2
MW:219.239822149277
CID:704012
PubChem ID:12863377
Update Time:2025-04-19

1,2,3-Benzotriazin-4(3H)-one, 3-butoxy- Chemical and Physical Properties

Names and Identifiers

    • 1,2,3-Benzotriazin-4(3H)-one, 3-butoxy-
    • 3-butoxy-1,2,3-benzotriazin-4-one
    • DTXSID10511798
    • 81404-48-0
    • 3-Butoxy-1,2,3-benzotriazin-4(3H)-one
    • Inchi: 1S/C11H13N3O2/c1-2-3-8-16-14-11(15)9-6-4-5-7-10(9)12-13-14/h4-7H,2-3,8H2,1H3
    • InChI Key: GDWHDOURKVDGOQ-UHFFFAOYSA-N
    • SMILES: O(CCCC)N1C(C2C=CC=CC=2N=N1)=O

Computed Properties

  • Exact Mass: 219.100776666g/mol
  • Monoisotopic Mass: 219.100776666g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 280
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 54.3Ų
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